Cas no 1805411-03-3 (Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate)

• Product Name: Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate
• CAS No: 1805411-03-3
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4868373
• Update Time: 2025-07-02

Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-5-3-6(11)9(10(12)13)7(14-5)4-8(15)16-2/h3,10H,4H2,1-2H3
• InChI Key： JDQAJDIZIMFOAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(CC(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate

Comprehensive Overview of Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate (CAS No. 1805411-03-3)

Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate (CAS No. 1805411-03-3) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential role in developing novel crop protection agents and bioactive molecules. Its molecular structure combines a pyridine core with strategic functional groups, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its difluoromethyl group, which can improve metabolic resistance and binding affinity in target applications. The compound’s CAS No. 1805411-03-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in green chemistry and sustainable agriculture.

The synthesis of Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate involves multi-step reactions, including halogenation and esterification, to achieve high purity and yield. Its chloro and methyl substituents contribute to its reactivity, enabling further derivatization for customized applications. This adaptability aligns with current trends in precision agriculture and drug discovery, where tailored compounds are essential for addressing evolving challenges like pest resistance and disease mechanisms.

From an environmental perspective, the compound’s fluorine-containing moiety offers advantages in reducing application rates while maintaining efficacy—a key consideration in modern agrochemical formulations. Studies highlight its potential as a building block for low-impact pesticides, resonating with global initiatives to minimize ecological footprints. Additionally, its stability under various conditions makes it a candidate for formulation optimization in crop science.

In the pharmaceutical sector, Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate is explored for its role in designing enzyme inhibitors and receptor modulators. The difluoromethyl group’s electronegativity can influence molecular interactions, a feature leveraged in medicinal chemistry to enhance drug selectivity. This aligns with industry demands for targeted therapies and personalized medicine, driving further research into its pharmacological potential.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1805411-03-3, ensuring compliance with regulatory standards. Quality control protocols emphasize the importance of purity thresholds and impurity profiling, particularly for applications in sensitive fields like food safety and human health.

As the scientific community prioritizes sustainable synthesis and green solvents, innovations in producing Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate are anticipated. Catalytic methods and biocatalytic routes are under investigation to reduce waste and energy consumption, addressing broader concerns about chemical manufacturing sustainability.

In summary, Methyl 4-chloro-3-(difluoromethyl)-6-methylpyridine-2-acetate (CAS No. 1805411-03-3) exemplifies the intersection of structural ingenuity and application diversity. Its relevance to agrochemical innovation, pharmaceutical development, and environmental stewardship positions it as a compound of enduring interest in interdisciplinary research.